Cas no 142260-20-6 (Benzeneheptanoic acid, 4-[(4-methoxyphenyl)methyl]-)

• Product Name: Benzeneheptanoic acid, 4-[(4-methoxyphenyl)methyl]-
• CAS No: 142260-20-6
• MF: C₂₁H₂₆O₃
• MW: 326.429346561432
• CID: 1310891
• Update Time: 2024-08-18

Benzeneheptanoic acid, 4-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzeneheptanoic acid, 4-[(4-methoxyphenyl)methyl]-

• Inchi： 1S/C21H26O3/c1-24-20-14-12-19(13-15-20)16-18-10-8-17(9-11-18)6-4-2-3-5-7-21(22)23/h8-15H,2-7,16H2,1H3,(H,22,23)
• InChI Key： QCJRSGYLZFVONZ-UHFFFAOYSA-N
• SMILES： C1(CCCCCCC(O)=O)=CC=C(CC2=CC=C(OC)C=C2)C=C1

Computed Properties

• Exact Mass: 326.18828

Experimental Properties

• Density: 1.077±0.06 g/cm3(Predicted)
• Boiling Point: 501.1±38.0 °C(Predicted)
• PSA: 46.53
• pka: 4.77±0.10(Predicted)